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Compound of Interest

Compound Name: Tyr-W-MIF-1

Cat. No.: B116367 Get Quote

Essential Safety and Handling Guide for Tyr-W-
MIF-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of the

neuromodulatory peptide Tyr-W-MIF-1. Adherence to these protocols is essential for ensuring

laboratory safety and maintaining the integrity of your research. Tyr-W-MIF-1, like many

research peptides, should be handled with care, assuming unknown biological and

toxicological effects.

Physicochemical and Safety Data
While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) for Tyr-W-MIF-1 are not readily available in public literature, the following

table summarizes its key physicochemical properties and recommended safety parameters

based on information from various suppliers and general peptide safety guidelines.
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Property Value

Chemical Name

Tyr-W-MIF-1; (2S)-1-[(2S)-2-amino-3-(4-

hydroxyphenyl)propanoyl]-N-[(2S)-1-[(2-amino-

2-oxoethyl)amino]-3-(1H-indol-3-yl)-1-

oxopropan-2-yl]pyrrolidine-2-carboxamide

Synonyms

(Tyr0, Trp2)-Melanocyte-stimulating hormone-

release inhibiting factor; H-Tyr-Pro-Trp-Gly-NH2;

YPWG-NH2

CAS Number 144450-13-5

Molecular Formula C27H32N6O5

Molecular Weight 520.59 g/mol

Appearance Lyophilized white powder

Purity Typically ≥95%

Solubility

Soluble in water.[1][2] For solutions up to 2

mg/ml, distilled water can be used; otherwise,

acetonitrile is recommended.[2]

Storage Temperature
Long-term: -20°C.[1][2] Short-term (under 2

weeks): may be stored at 4°C.

Shipping Temperature Ambient temperature

Toxicity

No specific toxicity data available. May be

harmful if inhaled, ingested, or absorbed

through the skin. May cause eye and skin

irritation.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Tyr-W-MIF-1.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

splashes of solutions and

airborne particles of the

lyophilized powder.

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Consider

double-gloving for added

protection when handling

concentrated solutions.

Respiratory Protection Dust Respirator/ Fume Hood

A respirator is necessary when

working with the lyophilized

powder to avoid inhalation. All

handling of the powder should

ideally be done in a fume hood

or a designated containment

area.

Experimental Protocols: Safe Handling and Disposal
Workflow
The following section outlines the procedural, step-by-step guidance for the safe handling of

Tyr-W-MIF-1 from receipt to disposal.
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1. Receiving and Storage

Upon receipt, inspect the vial for any damage.

Store the lyophilized peptide at -20°C for long-term stability.

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

condensation, which can degrade the peptide.

2. Reconstitution and Aliquoting

Perform all reconstitution procedures in a fume hood to avoid inhalation of the lyophilized

powder.

Use sterile, non-pyrogenic water or an appropriate sterile buffer for reconstitution.

To dissolve, gently swirl or vortex the vial. Do not shake vigorously, as this can cause the

peptide to denature.

Once reconstituted, it is recommended to create single-use aliquots to avoid repeated

freeze-thaw cycles, which can degrade the peptide.

Store reconstituted aliquots at -20°C.

3. Experimental Use

Always wear the appropriate PPE when handling Tyr-W-MIF-1 solutions.

Use calibrated equipment for all measurements to ensure accuracy.

Clearly label all tubes and containers with the peptide name, concentration, and date of

preparation.

4. Spill Response

In case of a spill, immediately alert others in the vicinity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b116367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For spills of the lyophilized powder, avoid raising dust. Gently cover with an absorbent

material and then wet it before carefully sweeping it into a designated hazardous waste

container.

For liquid spills, absorb with an inert material and place it in a sealed container for disposal.

Decontaminate the spill area with an appropriate cleaning agent.

5. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.

Eye Contact: If the substance comes into contact with the eyes, flush immediately with plenty

of water for at least 15 minutes, holding the eyelids open.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

6. Disposal Plan

All waste materials that have come into contact with Tyr-W-MIF-1, including used vials,

pipette tips, and gloves, should be considered chemical waste.

Collect all solid and liquid waste in clearly labeled, sealed hazardous waste containers.

Dispose of the waste in accordance with federal, state, and local environmental control

regulations. Do not dispose of it down the drain.

Workflow and Safety Diagram
The following diagram illustrates the key stages and safety considerations in the handling of

Tyr-W-MIF-1.
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Tyr-W-MIF-1 Safe Handling and Disposal Workflow

Preparation and Handling

Contingency and Disposal

1. Receiving and Storage
- Inspect vial

- Store at -20°C
- Equilibrate before use

2. Reconstitution
- Work in fume hood
- Use sterile solvent

- Gently swirl to dissolve

Always Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- Respirator (for powder)

3. Aliquoting
- Create single-use aliquots

- Label clearly
- Store at -20°C

4. Experimental Use
- Wear full PPE

- Use calibrated equipment

Spill Response
- Alert others

- Contain and clean
- Decontaminate area

If spill occurs

Disposal
- Collect in hazardous

 waste containers
- Follow regulations

Post-experiment

First Aid
- Follow specific procedures

 for inhalation, skin/eye
 contact, ingestion

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tyr-W-MIF-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Tyr-W-MIF-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116367#personal-protective-equipment-for-handling-
tyr-w-mif-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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